4-(2-nitro-1-propenyl)phenyl-1H-imidazole

• Molecular Formula: C12H11N3O2
• Molecular Weight: 229.23 g/mol
• IUPAC Name: 1-[4-(2-nitroprop-1-enyl)phenyl]imidazole
• InChI: InChI=1S/C12H11N3O2/c1-10(15(16)17)8-11-2-4-12(5-3-11)14-7-6-13-9-14/h2-9H,1H3
• InChI Key: KMFLFRDCUUVEDY-UHFFFAOYSA-N
• Canonical SMILES: CC(=CC1=CC=C(C=C1)N2C=CN=C2)[N+](=O)[O-]

Description

4-(2-nitro-1-propenyl)phenyl-1H-imidazole is a useful research compound. Its molecular formula is C12H11N3O2 and its molecular weight is 229.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 292 g (1.70 mole) of 4-(1H-imidazol-1-yl)benzaldehyde, 153.7 g (1.97 mole) of nitroethane (96%), and 15.4 g (.173 mole) of β-alanine in 1000 ml n-butanol is refluxed for nine hours. The reaction mixture is allowed to cool overnight, the solid collected, and washed successively with ether and water to give 78.7 g of dark yellow crystals, mp 119°-120° C. Concentration of the filtrate to approximately 500 ml and cooling at 0° gave a second crop (87.2 g) of the product, mp 116°-118° C.